2-({3-cyano-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinolin-2-yl}sulfanyl)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-[[3-cyano-5-oxo-4-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydro-1H-quinolin-2-yl]sulfanyl]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C27H24F3N3O2S/c1-15-7-5-8-16(2)25(15)33-22(35)14-36-26-18(13-31)23(24-20(32-26)11-6-12-21(24)34)17-9-3-4-10-19(17)27(28,29)30/h3-5,7-10,23,32H,6,11-12,14H2,1-2H3,(H,33,35)
• InChI Key: ATWZAHIWDPNTJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=C(C(C3=C(N2)CCCC3=O)C4=CC=CC=C4C(F)(F)F)C#N
• Molecular Formula: C27H24F3N3O2S
• Molecular Weight: 511.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a hexahydroquinoline group, a cyano group, a trifluoromethylphenyl group, a sulfanyl group, and an acetamide group attached to a 2,6-dimethylphenyl group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications, particularly in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the hexahydroquinoline and phenyl rings would likely contribute to the compound’s rigidity and shape. The electronegative atoms (such as nitrogen, oxygen, and fluorine) and polar functional groups (such as the cyano, sulfanyl, and acetamide groups) would create regions of partial positive and negative charge, influencing the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the cyano group could undergo reactions such as hydrolysis or reduction, while the trifluoromethyl group could participate in electrophilic aromatic substitution reactions. The sulfanyl group could also be involved in various reactions, depending on its specific context within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, its solubility would be affected by the polarity of its functional groups, while its melting and boiling points would be influenced by the strength of the intermolecular forces between its molecules.

Scientific Research Applications

Structural and Properties Study

Research on structurally similar compounds to 2-({3-cyano-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinolin-2-yl}sulfanyl)-N-(2,6-dimethylphenyl)acetamide has focused on understanding their crystalline structures and properties. For instance, Karmakar, Sarma, and Baruah (2007) explored the structural aspects of amide-containing isoquinoline derivatives, revealing that these compounds form crystalline salts and complexes with enhanced fluorescence emission, hinting at potential applications in material science and molecular sensing (Karmakar, Sarma, & Baruah, 2007).

Luminescent Materials and Corrosion Inhibitors

Marae et al. (2022) explored the use of similar dihydrothieno[2,3-c] isoquinolines as luminescent materials and corrosion inhibitors. Their research showed that these compounds, upon undergoing certain reactions, exhibit significant photophysical characteristics and can act as effective corrosion inhibitors, suggesting potential industrial applications (Marae et al., 2022).

Antimicrobial Applications

Desai et al. (2012) synthesized novel quinoline-thiazole derivatives, demonstrating their efficacy in antimicrobial activities. This study highlights the potential of such compounds, including those structurally related to this compound, in pharmaceutical applications, specifically as antimicrobial agents (Desai et al., 2012).

Antitumor Activity

In the field of oncology, Al-Suwaidan et al. (2016) conducted a study on a series of 3-benzyl-substituted-4(3H)-quinazolinones, which have structural similarities to the compound . They discovered that these compounds exhibited broad-spectrum antitumor activity, indicating potential therapeutic applications in cancer treatment (Al-Suwaidan et al., 2016).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific information on these aspects, it’s difficult to provide a detailed safety analysis.